Cas no 2901105-91-5 (1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol)

1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol is a halogenated phenylpropanol derivative with a unique substitution pattern, offering versatility as an intermediate in synthetic organic chemistry. The presence of bromo, chloro, and fluoro substituents on the aromatic ring enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the secondary alcohol functionality allows for further derivatization. The 2-methylpropyl side chain contributes to steric effects, influencing selectivity in subsequent transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable the synthesis of complex molecules with tailored properties. Its well-defined halogenation pattern ensures precise control over regiochemistry in downstream applications.
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol structure
2901105-91-5 structure
Product Name:1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol
CAS No:2901105-91-5
MF:C10H11BrClFO
MW:281.549144983292
CID:6796320
PubChem ID:171366461
Update Time:2025-05-22

1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol
    • 2901105-91-5
    • MFCD34783473
    • Inchi: 1S/C10H11BrClFO/c1-5(2)10(14)8-7(13)4-3-6(11)9(8)12/h3-5,10,14H,1-2H3
    • InChI Key: NLUVBBFRRJPKHE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1Cl)C(C(C)C)O)F

Computed Properties

  • Exact Mass: 279.96658g/mol
  • Monoisotopic Mass: 279.96658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602738-250mg
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol; .
2901105-91-5
250mg
€355.80 2024-07-19
abcr
AB602738-1g
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol; .
2901105-91-5
1g
€659.60 2024-07-19
abcr
AB602738-5g
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol; .
2901105-91-5
5g
€2218.40 2024-07-19

Additional information on 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol

Research Brief on 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS: 2901105-91-5)

1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS: 2901105-91-5) is a halogenated phenylpropanol derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo, chloro, and fluoro substitutions on the phenyl ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol make it a versatile building block for the synthesis of complex molecules. The presence of multiple halogen atoms enhances its reactivity, enabling diverse functionalization strategies. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly reduces byproduct formation during synthesis.

In addition to its synthetic utility, 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight its potential as a scaffold for developing new antimicrobial agents, particularly in light of the growing threat of antibiotic resistance.

Further research has explored the pharmacokinetic properties of 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol and its derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications to the propanol side chain can significantly alter the compound's metabolic stability and bioavailability. These insights are critical for optimizing drug-like properties and advancing the compound toward preclinical development.

Despite these promising developments, challenges remain in fully elucidating the mechanism of action of 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol and its derivatives. Ongoing research aims to identify specific molecular targets and pathways affected by this compound, which could unlock new therapeutic applications. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS: 2901105-91-5) represents a promising chemical entity with diverse applications in drug discovery and development. Continued research into its synthetic accessibility, biological activity, and pharmacokinetic properties will be essential for realizing its full potential in the field of chemical biology and medicinal chemistry.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.